1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione
Description
The compound 1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione is a synthetic molecule featuring a pyrrolidine-2,5-dione (succinimide) core substituted at the 3-position with a complex azetidine-thiazole moiety. The azetidine ring (a four-membered saturated heterocycle) is further functionalized with a 4-methyl-1,3-thiazole-5-carbonyl group.
Properties
IUPAC Name |
1-[[1-(4-methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S/c1-8-12(20-7-14-8)13(19)15-4-9(5-15)6-16-10(17)2-3-11(16)18/h7,9H,2-6H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJBTWJKMUPVBIL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C(=O)N2CC(C2)CN3C(=O)CCC3=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews its biological activity based on existing research, highlighting its synthesis, mechanism of action, and related case studies.
Chemical Structure and Properties
The compound belongs to a class of molecules known as pyrrolidine derivatives. Its molecular formula is , with a molecular weight of approximately 270.34 g/mol. The structure features a thiazole ring, which is known for its biological activity, particularly in antimicrobial and anticancer contexts.
Biological Activity
Anticancer Properties
Research indicates that compounds similar to 1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione exhibit notable cytotoxic effects against various cancer cell lines. For instance, derivatives of thiazole have been shown to induce apoptotic cell death in cancer cells. In vitro studies have demonstrated that derivatives can inhibit the growth of breast cancer (MCF-7) and hepatocellular carcinoma (HepG2) cells with IC50 values ranging from 2.32 µg/mL to 10.10 µg/mL depending on structural modifications .
Mechanism of Action
The mechanism underlying the anticancer activity is primarily linked to the inhibition of key enzymes involved in tumor growth. Specifically, some derivatives act as inhibitors of indoleamine 2,3-dioxygenase (IDO), an enzyme that modulates immune responses and is often upregulated in tumors . By inhibiting IDO, these compounds can enhance the immune response against tumors.
Case Studies
Study 1: Cytotoxicity Assays
In a study evaluating the cytotoxic effects of various thiazole derivatives, it was found that modifying the substituents on the thiazole ring significantly impacted their potency against cancer cells. The most potent compound exhibited an IC50 value of 2.32 µg/mL against MCF-7 cells . This study highlights the importance of structural optimization in enhancing biological activity.
Study 2: In Vivo Efficacy
An in vivo study involving tumor-bearing mice demonstrated that certain thiazole-based compounds could selectively target sarcoma cells, showcasing their potential for targeted cancer therapy . This finding suggests that the compound may not only be effective in vitro but also holds promise for therapeutic applications in living organisms.
Comparative Analysis
The following table summarizes the biological activities and IC50 values of selected thiazole derivatives related to 1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione:
| Compound ID | Structure Type | Target Cell Line | IC50 (µg/mL) | Mechanism |
|---|---|---|---|---|
| Compound I | Thiazole Derivative | MCF-7 | 2.32 | IDO Inhibition |
| Compound II | Thiazole Derivative | HepG2 | 5.36 | Apoptosis Induction |
| Compound III | Thiazole Derivative | MCF-7 | 10.10 | Cell Cycle Arrest |
Comparison with Similar Compounds
Structural Analogues of Pyrrolidine-2,5-dione Derivatives
The table below compares the target compound with structurally related pyrrolidine-2,5-dione derivatives, emphasizing substituent effects and reported biological activities:
Key Findings from Comparative Analysis
Substituent Effects on Pharmacological Activity
- Anticonvulsant Activity : demonstrates that 3,3-dialkyl and spiro-cyclohexane substituents on pyrrolidine-2,5-diones enhance anticonvulsant efficacy, likely due to increased lipophilicity and steric bulk improving blood-brain barrier penetration. The target compound’s rigid azetidine-thiazole group may similarly enhance CNS activity but could face metabolic challenges due to the strained azetidine ring .
- Thiazole vs. Thiazolidinone: The 4-methylthiazole in the target compound differs from thiazolidinones (e.g., ) by lacking a sulfur atom in the five-membered ring.
Hypothesized Antimicrobial Potential
- The indole-substituted derivative (6aed) in highlights the role of aromatic substituents in antimicrobial activity. The target compound’s thiazole group, known for metal-chelating properties, could similarly disrupt microbial enzymes or membranes .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
